Cas no 2137065-47-3 (4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide)

• Product Name: 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide
• CAS No: 2137065-47-3
• MF: C₁₃H₂₃ClN₂O₂
• MW: 274.786922693253
• CID: 6477934
• PubChem ID: 165717418
• Update Time: 2025-07-21

4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide
• 2137065-47-3
• EN300-1084985
• 4-chloro-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]butanamide

• Inchi： 1S/C13H23ClN2O2/c14-7-1-2-12(17)16-11-3-5-13(6-4-11)10-15-8-9-18-13/h11,15H,1-10H2,(H,16,17)
• InChI Key： HGQKPDHQKFAXGW-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1CCC2(CNCCO2)CC1)=O

Computed Properties

• Exact Mass: 274.1448057g/mol
• Monoisotopic Mass: 274.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide

Introduction to 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide (CAS No. 2137065-47-3) and Its Emerging Applications in Chemical Biology

4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide, identified by the CAS number 2137065-47-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functional moieties. This compound belongs to a class of spirocyclic amides, which are known for their potential biological activity and versatility in drug design. The presence of both oxygen and nitrogen heterocycles in its molecular structure imparts distinctive chemical properties, making it a valuable scaffold for medicinal chemistry investigations.

The molecular architecture of 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide features a spirocyclic core composed of an oxane ring linked to an azaspiroundecane system. This arrangement creates a rigid three-dimensional structure that can influence the compound's interactions with biological targets. The spirocyclic nature of the molecule enhances its binding affinity and selectivity, which are critical factors in the development of novel therapeutics. Additionally, the chloro substituent at the 4-position introduces electrophilicity, enabling further functionalization through nucleophilic substitution reactions, thereby expanding its synthetic utility.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide. Studies have demonstrated that the spirocyclic core can adopt multiple conformations, which may contribute to its ability to modulate biological pathways. Furthermore, the 6r,9r stereochemistry at the azaspiroundecane unit suggests a high degree of enantioselectivity, a property that is increasingly recognized as important in drug development to minimize off-target effects.

In the realm of drug discovery, 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide has been explored as a potential lead compound for targeting various therapeutic areas. Its structural motifs are reminiscent of natural products with known bioactivity, suggesting that it may possess inhibitory properties against enzymes or receptors involved in disease pathways. For instance, preliminary studies have indicated that derivatives of this compound exhibit promising activity against enzymes implicated in inflammation and cancer progression. These findings align with the broader trend toward designing molecules with enhanced binding affinity and reduced toxicity.

The synthesis of 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise stereocontrol during construction, necessitating advanced synthetic methodologies such as transition-metal-catalyzed reactions or asymmetric hydrogenation. However, recent innovations in synthetic chemistry have made it increasingly feasible to construct such complex molecules with high enantiopurity. This progress underscores the growing capability to access structurally diverse scaffolds for medicinal chemistry applications.

From a biological perspective, the unique structural features of 4-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylbutanamide make it an attractive candidate for further investigation. The combination of an oxime ether linkage and an amide group provides multiple sites for interaction with biological targets. Additionally, the spirocyclic core can serve as a rigid template that optimizes binding interactions within macromolecular systems such as proteins and nucleic acids. These characteristics are particularly relevant in the development of small-molecule inhibitors or modulators for complex diseases.

The potential applications of 4-chloro-N-(6r,9r)-1-oza -4 -azaspiro 5 . 5 undecan - 9 - yl butanamide extend beyond traditional drug discovery into areas such as chemical biology probes and molecular tools for studying protein function. Its ability to interact selectively with biological targets makes it a valuable tool for elucidating mechanisms of action and identifying new therapeutic interventions. Moreover, its structural complexity provides opportunities for derivatization into libraries of compounds with tailored properties for high-throughput screening campaigns.

As research in chemical biology continues to evolve, compounds like 4-chloro-N-(6r , 9 r ) - 1 - oxa - 4 - azaspiro 5 . 5 undecan - 9 - yl butanamide ( CAS No . 2137065 - 47 - 3 ) will play an increasingly important role in addressing unmet medical needs . The integration of structural biology , computational modeling , and synthetic chemistry has created an environment where such complex molecules can be designed , synthesized , and evaluated with unprecedented precision . This synergy is driving innovation across multiple disciplines , ultimately leading to more effective treatments for human diseases.